Cas no 1423025-40-4 (3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride)

• Product Name: 3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride
• CAS No: 1423025-40-4
• MF: C₃H₆ClN₃O₂
• MW: 151.551639080048
• CID: 4598072
• Update Time: 2025-07-17

3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride

• Inchi： 1S/C3H5N3O2.ClH/c4-1-2-5-3(7)8-6-2;/h1,4H2,(H,5,6,7);1H
• InChI Key： UHOPRORRQIWTGC-UHFFFAOYSA-N
• SMILES： C(C1=NOC(=O)N1)N.Cl

Additional information on 3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride

Recent Advances in the Study of 3-(Aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one Hydrochloride (CAS: 1423025-40-4)

The compound 3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride (CAS: 1423025-40-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxadiazolone scaffold, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride exhibits selective inhibition of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. The study highlighted its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, recent research has explored its antimicrobial efficacy. A study conducted by researchers at the University of Cambridge in 2024 revealed that this compound exhibits broad-spectrum activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action involves disruption of bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics.

Another significant area of research has been the optimization of synthetic routes for 3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride. A recent publication in Organic Process Research & Development (2024) described a scalable and cost-effective synthesis method using green chemistry principles. The new method reduces the reliance on hazardous reagents and improves overall yield, making it more feasible for large-scale pharmaceutical production.

Furthermore, preclinical studies have investigated the compound's potential in oncology. A 2023 study in Cancer Research demonstrated that 3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The study also noted its synergistic effects when combined with existing chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, 3-(aminomethyl)-2,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride represents a versatile and promising scaffold in medicinal chemistry. Its diverse pharmacological activities and recent advancements in synthesis and mechanistic understanding position it as a compelling candidate for further drug development. Continued research efforts are expected to unlock its full therapeutic potential and address current limitations.